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Abstract

This technical guide provides a comprehensive overview of 5-trans U-46619 in the context of
its role as a prostaglandin H2 (PGH2) analog. Due to the limited specific research on 5-trans
U-46619, this document focuses extensively on its well-characterized geometric isomer, U-
46619, a potent and stable thromboxane A2 (TP) receptor agonist. The guide details the
mechanism of action, signaling pathways, and physiological effects of U-46619, while
contextualizing the known information about its 5-trans isomer. This whitepaper aims to serve
as a crucial resource for researchers investigating thrombosis, hemostasis, and vascular
smooth muscle physiology, providing detailed experimental protocols and quantitative data to
facilitate further research and drug development.

Introduction: The Landscape of PGH2 Analogs

Prostaglandin H2 (PGH2) is a pivotal intermediate in the biosynthesis of prostaglandins and
thromboxanes, playing a critical role in a myriad of physiological and pathological processes.
However, its inherent instability makes it challenging to study directly. Consequently, stable
synthetic analogs are invaluable tools for elucidating the pharmacology of its downstream
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effectors. Among these, U-46619 has emerged as a cornerstone for investigating the
thromboxane A2 (TP) receptor.

U-46619 is a stable synthetic analog of the endoperoxide PGH2, first synthesized in 1975. It is
a potent and selective agonist of the TP receptor, effectively mimicking the physiological
actions of thromboxane A2, a key mediator in thrombosis and hemostasis.[1] These effects
primarily manifest as the induction of platelet aggregation and the contraction of vascular
smooth muscle.[1]

The subject of this guide, 5-trans U-46619, is the geometric isomer of U-46619, distinguished
by the configuration of the double bond at the 5th carbon position. It is frequently present as a
minor impurity, constituting 2-5% of commercially available U-46619 preparations.[2] While the
biological activity of U-46619 is extensively documented, 5-trans U-46619 is significantly less
characterized. Its primary reported activity is the inhibition of microsomal prostaglandin E2
synthase, suggesting a pharmacological profile that may differ from that of U-46619.[1] This
guide will synthesize the extensive knowledge of U-46619 as a PGH2 analog and present the
current, albeit limited, understanding of its 5-trans isomer.

Chemical and Physical Properties
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Property U-46619 5-trans U-46619

(52)-7-{(1R,4S,5S,6R)-6- _
9,11-dideoxy-9a,110-

[(1E,3S)-3-Hydroxyoct-1-en-1-

IUPAC Name ) methanoepoxy-prosta-5E,13E-
yl]-2-oxabicyclo[2.2.1]heptan- ) ) )

) ) dien-1-oic acid[3]

5-ylthept-5-enoic acid
9,11-Dideoxy-90a,110-

Synonyms methanoepoxy prostaglandin 5,6-trans U-46619[3]
F2a

CAS Number 56985-40-1 330796-58-2[3]

Molecular Formula C21H3404 C21H3404[3]

Molecular Weight 350.49 g/mol 350.5 g/mol [3]
Typically supplied as a solution  Typically supplied as a solution

Appearance ) .
in methyl acetate in methyl acetate

Burit >98% (often contains 2-5% of Information not widely

uri
Y the 5-trans isomer)[2] available
- Soluble in methyl acetate, Soluble in methyl acetate,

Solubility
DMSO, and ethanol[3] DMF, DMSO, and ethanol[3]

Storage Store at -20°C Store at -20°CJ3]

Pharmacological Profile as a PGH2 Analog
Mechanism of Action of U-46619

U-46619 exerts its potent biological effects by acting as a selective agonist at the thromboxane

A2 (TP) receptor, a G-protein coupled receptor (GPCR).[1] Upon binding, it initiates a cascade

of intracellular signaling events that lead to its characteristic physiological responses.

Signaling Pathways Activated by U-46619

The TP receptor primarily couples to two distinct G-protein families: Gg/11 and G12/13.[4]

o Gg/11 Pathway: Activation of Gq leads to the stimulation of phospholipase C (PLC). PLC

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers:

© 2026 BenchChem. All rights reserved. 3/8

Tech Support


https://www.caymanchem.com/product/16452/5-trans-u-46619
https://www.caymanchem.com/product/16452/5-trans-u-46619
https://www.caymanchem.com/product/16452/5-trans-u-46619
https://www.caymanchem.com/product/16452/5-trans-u-46619
https://www.caymanchem.com/product/16452/5-trans-u-46619
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_U_46619_and_5_trans_U_46619_on_Vasoconstriction.pdf
https://www.caymanchem.com/product/16452/5-trans-u-46619
https://www.caymanchem.com/product/16452/5-trans-u-46619
https://www.caymanchem.com/product/16452/5-trans-u-46619
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Mechanism_of_Action_of_5_trans_U_46619_and_its_Isomer_U_46619.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_5_trans_U_46619_and_Other_Prostaglandin_Analogs_for_Researchers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603672?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the
endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). The elevated
cytosolic Ca2+ and DAG synergistically activate protein kinase C (PKC).[1] This cascade is
central to platelet activation and smooth muscle contraction.

G12/13 Pathway: Coupling to G12/13 activates the small GTPase RhoA. RhoA, in turn,
activates Rho-associated kinase (ROCK). ROCK phosphorylates and inactivates myosin
light chain phosphatase, leading to an increase in the phosphorylation of myosin light chains.
This "calcium sensitization" enhances the contractile force of smooth muscle at a given

intracellular Ca2+ concentration.[3]
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Preparation

1. Membrane Preparation
(e.g., from platelets or transfected cells)

Incubation
Y

2. Incubation
- Membranes
- [3H]-U-46619 (Radioligand)
- Unlabeled Ligand (for competition)

Separation

3. Rapid Filtration
(to separate bound and free radioligand)

Quantification

4. Scintillation Counting
(to measure radioactivity on filters)

Data Analysis

5. Scatchard or Non-linear Regression Analysis
(to determine Kd and Bmax)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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